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Compound of Interest

Compound Name: 4-(4-Methylcyclohexyl)aniline

Cat. No.: B15255180

Get Quote

Executive Summary

p-(trans-4-methylcyclohexyl)aniline (Systematic Name: 4-(trans-4-
methylcyclohexyl)benzenamine) is a bicyclic aromatic amine consisting of an aniline moiety
substituted at the para-position with a trans-4-methylcyclohexyl group.[1] Unlike its longer alkyl
chain homologs (e.g., pentyl, hexyl), which are often mesogenic (liquid crystalline) themselves
or exhibit low-melting mesophases, the methyl derivative is typically a crystalline solid with high
structural rigidity. It serves as a primary intermediate for synthesizing high-birefringence
nematic liquid crystals (such as Schiff bases, azo-dyes, and isothiocyanates) used in active

matrix displays.[1]

Molecular Architecture & Identification

The molecule exhibits significant geometric anisotropy due to the trans-configuration of the
cyclohexane ring, which maintains a linear, rod-like (calamitic) shape essential for mesophase

formation in its derivatives.
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Parameter Technical Specification

Chemical Name 4-(trans-4-methylcyclohexyl)aniline

p-(trans-4-methylcyclohexyl)benzenamine; 4-
Common Synonyms )
Methylcyclohexyl-4'-aminobenzene

ngcontent-ng-c2699131324="" _nghost-ng-
Molecular Formula c2339441298="" class="inline ng-star-inserted">

Molecular Weight 189.30 g/mol

] Trans-1,4-disubstitution (equatorial-equatorial
Stereochemistry ¢ fion)
conformation

SMILES C[C@H]1CCcc2)CCl

Note: Specific CAS often conflated with
CAS Number o
homologs; verify via structure search.[2][3][4][5]

Physical & Thermodynamic Properties

As a Senior Application Scientist, it is crucial to distinguish between the properties of the methyl
homolog and the commercially ubiquitous pentyl/hexyl variants. The methyl group provides
insufficient steric bulk to suppress the melting point significantly, resulting in a crystalline solid
rather than a room-temperature liquid crystal.

Phase Behavior

e Physical State: White to pale yellow crystalline solid.[1]
e Melting Point: Typically 90-110 °C (Estimated based on homologous series trends).[1]

o Insight: In the homologous series of p-(trans-4-alkylcyclohexyl)anilines, the methyl
derivative often exhibits a higher melting point than the propyl or butyl homologs due to
efficient crystal packing and lack of flexible chain entropy.[1]

» Mesogenicity:Non-mesogenic.[1]
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o Causality: The short methyl tail does not provide enough van der Waals interaction
anisotropy to stabilize a nematic phase before the crystal lattice melts into an isotropic
liquid. However, derivatization (e.g., conversion to a Schiff base) induces liquid
crystallinity.

Solubility & Partitioning[1]

e Solubility Profile:
o High: Dichloromethane (DCM), Ethyl Acetate, THF, Toluene.
o Moderate: Ethanol, Methanol (often used for recrystallization).[1]
o Insoluble: Water.[1][6][7][8]

e LogP (Octanol/Water): ~3.5 — 4.0 (Predicted).[1]

o Implication: Highly lipophilic; requires non-polar mobile phases for chromatography (e.g.,
Hexane/EtOAC).[1]

Synthesis & Manufacturing Protocol

The synthesis relies on the stereoselective construction of the trans-cyclohexane ring followed
by functional group manipulation.[1] The most robust route involves the reduction of the
corresponding nitro-derivative.[1]

Synthetic Pathway (Graphviz Visualization)

. X Subst. | Nitration Para-isomer isolation J . . d Purification . Y -
Trans-4-methyl (HNO3H2504) l p-(trar exyl 1 p-(trans-4-methylcyclohexyl)aniline

Click to download full resolution via product page

Figure 1: Synthetic workflow from phenylcyclohexane precursor to the target aniline.

Detailed Protocol: Nitro-Reduction
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e Precursor Preparation: Dissolve p-(trans-4-methylcyclohexyl)nitrobenzene (1.0 eq) in
Ethanol/THF (1:1 v/v).

» Catalyst Addition: Add 10 wt% Pd/C catalyst under an inert nitrogen atmosphere.
e Hydrogenation: Purge vessel with

gas. Maintain pressure at 3-5 bar at room temperature for 4—-6 hours.

o Critical Control Point: Monitor reaction via TLC (Hexane:EtOAc 8:2).[1] Disappearance of

the yellow nitro spot indicates completion.[1]
o Work-up: Filter through a Celite pad to remove Pd/C. Concentrate filtrate in vacuo.[1]

 Purification: Recrystallize from Ethanol or Hexane/Ethanol mix to ensure removal of cis-
isomers, which disrupt LC alignment in final applications.[1]

Characterization & Validation

To ensure the material meets "Electronic Grade" standards (>99.5% purity), the following
analytical signatures must be validated.

Spectroscopic Signatures
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Method

Expected Signature

Mechanistic Insight

1H-NMR (CDCI3)

ngcontent-ng-c2699131324=""
_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

6.6—7.0 ppm (AA'BB' aromatic

system)
3.5 ppm (Broad s, 2H, -NH2)

0.9 ppm (d, 3H, -CH3)

The coupling constant of the
cyclohexane protons confirms
the trans-diequatorial

conformation (

).

IR Spectroscopy

3300—-3400 cm~1 (N-H
stretch)2850-2950 cm~1 (C-H
aliphatic)

Doublet in the 3300 region
confirms primary amine

functionality.[1]

GC-MS

Molecular lon ngcontent-ng-
€2699131324="" _nghost-ng-
€2339441298="" class="inline

ng-star-inserted">

at m/z 189

Fragmentation typically shows
loss of methyl (M-15) and

aniline tropylium ions.

Isomeric Purity Logic (Graphviz Visualization)
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Figure 2: Logic flow for ensuring isomeric purity, critical for liquid crystal applications.

Safety & Handling

Hazards: Like most anilines, this compound is toxic by inhalation, ingestion, and skin
contact. It may cause methemoglobinemia.[1]

Storage: Store under inert gas (Argon/Nitrogen) in a cool, dry place. Anilines are prone to

oxidation (darkening) upon air exposure.[1][6]

PPE: Nitrile gloves, safety goggles, and use of a fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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